4-[4-(6-Methyl-2,6-diazaspiro[3.4]octan-8-yl)pyrimidin-2-yl]morpholine;trihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “4-[4-(6-Methyl-2,6-diazaspiro[3.4]octan-8-yl)pyrimidin-2-yl]morpholine;trihydrochloride” is a complex organic molecule. It contains a diazaspiro[3.4]octane core, which is a type of spiro compound where two rings share a single atom .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, 2,6-diazaspiro[3.4]octan-7-one derivatives have been synthesized as potent sigma-1 receptor antagonists . The synthesis process often involves cyclization reactions .Molecular Structure Analysis
The molecular structure of this compound is quite complex. It contains a diazaspiro[3.4]octane core, which is a type of spiro compound where two rings share a single atom . The compound also contains a pyrimidine ring and a morpholine ring .Scientific Research Applications
Synthetic Methodologies and Derivative Synthesis
Research has been conducted on the synthesis of morpholine derivatives due to their importance in medicinal chemistry. For instance, a green synthetic method was established for creating 4-(Thieno[3,2-d]pyrimidin-4-yl)morpholine derivatives, highlighting their potential in inhibiting tumor necrosis factor alpha and nitric oxide (H. Lei et al., 2017). Similarly, novel inhibitors of the PI3K-AKT-mTOR pathway have utilized morpholine derivatives, emphasizing their role in forming key hydrogen bonding interactions critical for pharmacological selectivity (H. Hobbs et al., 2019).
Application in Imaging and Diagnosis
In the realm of imaging and diagnosis, [11C]HG-10-102-01, a compound synthesized from morpholine derivatives, has been explored as a potential PET agent for imaging LRRK2 enzyme in Parkinson's disease (Min Wang et al., 2017). This highlights the compound's utility in neurological research and potential clinical diagnostics.
Antimicrobial Activity
Morpholine derivatives have also been investigated for their antimicrobial properties. A study on pyrimidine-triazole derivatives synthesized from morpholin-3-one molecules revealed significant antimicrobial activity against selected bacterial and fungal strains, underscoring their potential in developing new antimicrobial agents (J.J. Majithiya et al., 2022).
Heterocyclic Chemistry and Drug Design
The design and synthesis of morpholine surrogates, through cycloaddition reactions, provided improved substitutes for piperazine and morpholine in drug molecules, offering new avenues for exploring chemical and patent space in medicinal chemistry (王雯 et al., 2015). Moreover, novel tetrahydroquinolinopyrimidine derivatives synthesized from morpholine demonstrated antitumor activities, presenting another aspect of morpholine derivatives' potential in therapeutic applications (A. Abdel-rahman et al., 1992).
Properties
IUPAC Name |
4-[4-(6-methyl-2,6-diazaspiro[3.4]octan-8-yl)pyrimidin-2-yl]morpholine;trihydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23N5O.3ClH/c1-19-8-12(15(11-19)9-16-10-15)13-2-3-17-14(18-13)20-4-6-21-7-5-20;;;/h2-3,12,16H,4-11H2,1H3;3*1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZVAZIUHJEFCPIL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CC(C2(C1)CNC2)C3=NC(=NC=C3)N4CCOCC4.Cl.Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H26Cl3N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.